Cas no 67777-66-6 (1-Pyrenecarboxylic acid, phenylmethyl ester)

1-Pyrenecarboxylic acid, phenylmethyl ester structure
67777-66-6 structure
Product Name:1-Pyrenecarboxylic acid, phenylmethyl ester
CAS No:67777-66-6
MF:C24H16O2
MW:336.382646560669
CID:394125
PubChem ID:71374749
Update Time:2025-04-19

1-Pyrenecarboxylic acid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrenecarboxylic acid, phenylmethyl ester
    • benzyl pyrene-1-carboxylate
    • benzyl-1-pyrenoate
    • DTXSID10797515
    • 67777-66-6
    • Inchi: 1S/C24H16O2/c25-24(26-15-16-5-2-1-3-6-16)21-14-12-19-10-9-17-7-4-8-18-11-13-20(21)23(19)22(17)18/h1-14H,15H2
    • InChI Key: ZHHWZQLBPQAQQG-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43)=O

Computed Properties

  • Exact Mass: 336.11508
  • Monoisotopic Mass: 336.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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